4-(2-Chloro-ethoxy)-benzoic acid methyl ester
Overview
Description
4-(2-Chloro-ethoxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Research has focused on synthesizing and characterizing various esters and derivatives of benzoic acid for potential applications in material science, chemistry, and biology. For example, a study on the synthesis of 2-(2-Methoxycarbonyl-ethylamino)-benzoic acid methyl ester explored optimized synthetic conditions, achieving a yield of up to 67% (Wu Hai-juan, 2012).
Material Science Applications
- Compounds like chloro-methoxy fatty acid methyl ester have been synthesized for applications in material science, such as plasticization in PVC, showing how esters of benzoic acid can be utilized in industrial applications (Wang Zheng-ping, 2010).
Chemical Reactions and Properties
- Studies on the structural and chemical properties of related compounds, such as the synthesis and crystal structure of 2-[(4-Methoxy- 6-methylthio-2-pyrimidinyl)aminocarbonyl- aminosulfonyl] Benzoic Acid Methyl Ester, contribute to the broader understanding of how substituents affect molecular properties and reactivities (H. Ming & D. South, 2004).
Environmental Analysis
- Analytical chemistry techniques have been developed for the detection and quantification of benzoic acid derivatives in environmental samples, indicating the relevance of these compounds in environmental monitoring and safety assessments (M. Catalina et al., 2000).
Properties
IUPAC Name |
methyl 4-(2-chloroethoxy)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-13-10(12)8-2-4-9(5-3-8)14-7-6-11/h2-5H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRSRGGYRIOZFAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.